Cas no 1351660-39-3 (3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide)

• Product Name: 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide
• CAS No: 1351660-39-3
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 5822896
• PubChem ID: 56765650
• Update Time: 2025-10-18

3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide
• 1351660-39-3
• VU0536868-1
• AKOS024538877
• F6210-0124

• Inchi： 1S/C11H10F2N2O2/c12-8-2-1-6(3-9(8)13)11(17)15-7-4-10(16)14-5-7/h1-3,7H,4-5H2,(H,14,16)(H,15,17)
• InChI Key： FAMAAFWIEONBGA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NC1CNC(C1)=O)=O)F

Computed Properties

• Exact Mass: 240.07103389g/mol
• Monoisotopic Mass: 240.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide

3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide (CAS No. 1351660-39-3): An Overview of Its Properties and Applications in Medicinal Chemistry

3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide (CAS No. 1351660-39-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by the presence of a pyrrolidinone moiety and difluoro substitution on the benzene ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular structure of 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide (CAS No. 1351660-39-3) is defined by its IUPAC name, which accurately describes the arrangement of atoms and functional groups. The compound consists of a benzene ring with two fluorine atoms at the 3 and 4 positions, and an amide group attached to the nitrogen atom of a 5-oxopyrrolidinyl moiety. This specific arrangement provides a scaffold that can interact with various biological targets, making it an attractive candidate for drug discovery.

In recent years, 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide has been studied for its potential as a modulator of protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, including signal transduction, gene regulation, and immune responses. By targeting specific PPIs, this compound can potentially disrupt disease pathways and offer new therapeutic strategies. For instance, research has shown that 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide can inhibit the interaction between certain proteins involved in cancer progression, thereby reducing tumor growth and metastasis.

The pharmacological properties of 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide have also been extensively investigated. Studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These properties are essential for developing drugs that can be effectively delivered to target tissues and maintain therapeutic concentrations over extended periods. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery, 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide has been used as a lead compound for structure-based drug design (SBDD). SBDD involves using the three-dimensional structure of a target protein to design molecules that can bind with high affinity and specificity. By optimizing the structure of 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide, researchers have been able to develop more potent and selective analogs with enhanced therapeutic potential. These efforts have led to the identification of several promising candidates that are currently undergoing further evaluation in preclinical studies.

The biological activity of 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide has also been explored in various disease models. For example, studies have shown that this compound can effectively inhibit the activity of specific enzymes involved in inflammatory responses, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, research has indicated that 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide can modulate ion channels and receptors involved in pain signaling pathways, suggesting its potential use as an analgesic agent.

The synthetic route for preparing 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the difluorobenzene intermediate, followed by coupling with an appropriate amine derivative to form the final product. The reaction conditions are carefully optimized to ensure high yields and purity of the desired compound. This robust synthetic methodology allows for large-scale production of 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide, facilitating its use in both research and industrial settings.

In conclusion, 3,4-difluoro-N-(5-oxopyrrolidin-3-yl)benzamide (CAS No. 1351660-39-3) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing drug discovery and development efforts.